Cas no 723743-67-7 (Ethanone,1-(5-bromo-2-methyl-4-thiazolyl)-)

• Product Name: Ethanone,1-(5-bromo-2-methyl-4-thiazolyl)-
• CAS No: 723743-67-7
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 558568
• PubChem ID: 45117592
• Update Time: 2025-04-19

Ethanone,1-(5-bromo-2-methyl-4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-bromo-2-methyl-4-thiazolyl)-
• Ethanone, 1-(5-bromo-2-methyl-4-thiazolyl)- (9CI)
• Ethanone,1-(5-bromo-2-methyl-4-thiazolyl)-(9ci)
• 723743-67-7

• Inchi： 1S/C6H6BrNOS/c1-3(9)5-6(7)10-4(2)8-5/h1-2H3
• InChI Key： WUMDYUNYILFNAH-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=O)N=C(C)S1

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų